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For researchers, scientists, and professionals in drug development, achieving precise

separation and identification of structurally similar compounds is a daily challenge. This guide

provides an objective comparison of the gas chromatography (GC) retention times of various

C12 alkane isomers, supported by experimental data. Understanding the elution behavior of

these isomers is critical for accurate analysis in fields ranging from petrochemical analysis to

metabolomics.

The separation of alkane isomers by gas chromatography is primarily governed by their boiling

points and molecular shapes. On non-polar stationary phases, the elution order generally

follows the boiling points of the analytes, with lower-boiling isomers eluting first. Increased

branching in an alkane structure leads to a more compact, spherical shape, which reduces the

surface area available for intermolecular van der Waals forces. This decrease in intermolecular

attraction results in a lower boiling point and, consequently, a shorter retention time in a GC

system.

Elution Behavior of Dodecane Isomers
The following table summarizes the boiling points and Kovats retention indices for a selection

of C12 alkane isomers. The Kovats retention index (RI) is a dimensionless unit that normalizes

retention times to those of adjacent n-alkanes, providing a more transferable measure of

elution behavior across different GC systems.[1][2] A lower retention index indicates an earlier
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elution time. The data presented here were obtained on non-polar stationary phases, such as

DB-1 (100% dimethylpolysiloxane) or squalane, which are standard for alkane analysis.[3][4]

Isomer Name Structure Boiling Point (°C)
Kovats Retention
Index (Non-Polar
Column)

n-Dodecane CH₃(CH₂)₁₀CH₃ 216.3[5][6] 1200

2-Methylundecane
CH₃CH(CH₃)

(CH₂)₈CH₃
210[3] 1165-1170[3][7]

3-Methylundecane
CH₃CH₂CH(CH₃)

(CH₂)₇CH₃
~213-215 1170-1173[8]

2,4-Dimethyldecane
CH₃CH(CH₃)CH₂CH(

CH₃)(CH₂)₅CH₃
200.4[9] Not available

3,5-Dimethyldecane
CH₃CH₂CH(CH₃)CH₂

CH(CH₃)(CH₂)₄CH₃
Not available 1118[10]

3,8-Dimethyldecane

CH₃CH₂CH(CH₃)

(CH₂)₃CH(CH₃)CH₂C

H₃

Not available Not available

2,3-Dimethyldecane
CH₃CH(CH₃)CH(CH₃)

(CH₂)₆CH₃
Not available Not available

Note: Boiling points and retention indices can vary slightly depending on the experimental

conditions and data source.

As the data illustrates, the straight-chain n-dodecane exhibits the highest boiling point and,

therefore, the longest retention time (by definition, its retention index is 1200 on a standard

non-polar column).[11] As branching is introduced, for instance in 2-methylundecane and 3-

methylundecane, the boiling point and retention index decrease. Further branching, as seen in

the dimethyl-decane isomers, would be expected to lead to even earlier elution times, although

a complete set of comparable data is not readily available in the literature.
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Experimental Protocol for GC Analysis of C12
Alkane Isomers
The following is a typical experimental protocol for the separation of C12 alkane isomers using

gas chromatography with a non-polar capillary column.

Instrumentation:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Column: A non-polar capillary column, such as a DB-1 (100% dimethylpolysiloxane) or

equivalent. Typical dimensions are 30 m length x 0.25 mm internal diameter x 0.25 µm film

thickness.

Carrier Gas: Helium or Hydrogen at a constant flow rate or pressure.

GC Conditions:

Injection Port Temperature: 250 °C

Detector Temperature: 300 °C

Oven Temperature Program:

Initial Temperature: 50 °C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 5 °C/minute to 250 °C.

Final Hold: Hold at 250 °C for 5 minutes.

Injection: 1 µL of the sample, with a split ratio of 50:1.

Sample Preparation: The C12 alkane isomers should be diluted in a volatile, non-polar solvent

such as hexane or pentane to an appropriate concentration (e.g., 100 ppm). A mixture of n-

alkanes (e.g., C8-C20) should be run under the same conditions to determine the Kovats

retention indices of the C12 isomers.
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Relationship Between Molecular Structure and
Elution Order
The following diagram illustrates the general principle that increased branching in alkane

isomers leads to a decrease in boiling point and, consequently, an earlier elution time from a

non-polar GC column.

Molecular Structure Physical Property & GC Behavior

n-Dodecane (Linear) Higher Boiling Pointleads to

Methylundecane (Singly Branched) Lower Boiling Pointleads to

Dimethyldecane (Doubly Branched)

Later Elution (Higher RI)results in

Earlier Elution (Lower RI)results in

Click to download full resolution via product page

Alkane Branching and GC Elution

In conclusion, the gas chromatographic separation of C12 alkane isomers on non-polar

stationary phases is a predictable process based on their physical properties. The degree of

branching in the carbon skeleton is the primary determinant of the elution order, with more

highly branched isomers exhibiting shorter retention times due to their lower boiling points. This

guide provides a foundational understanding and practical data to assist researchers in the

analysis of these and other isomeric alkane mixtures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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